Cas no 1780513-20-3 (6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine
• CAS No: 1780513-20-3
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 6125487
• PubChem ID: 84725751
• Update Time: 2025-11-02

6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine
• 1H-Pyrazolo[4,3-b]pyridine, 6-bromo-1-ethyl-
• SCHEMBL17969325
• 1780513-20-3
• EN300-26504465

• Inchi： 1S/C8H8BrN3/c1-2-12-8-3-6(9)4-10-7(8)5-11-12/h3-5H,2H2,1H3
• InChI Key： IVGFDSPYGHYBDR-UHFFFAOYSA-N
• SMILES： C12C=NN(CC)C1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 298.0±20.0 °C(Predicted)
• pka: 2.15±0.30(Predicted)

Additional information on 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine

Comprehensive Overview of 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine (CAS No. 1780513-20-3)

6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine (CAS No. 1780513-20-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The molecular structure of 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine features a bromine substituent at the 6-position and an ethyl group at the 1-position, which significantly influences its reactivity and interaction with biological targets. Recent studies highlight its role in modulating protein-protein interactions, making it a valuable scaffold for designing novel therapeutics. The compound's CAS No. 1780513-20-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

In the context of current research trends, 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine is being investigated for its potential applications in treating inflammatory diseases and certain types of cancers. Its mechanism of action often involves the inhibition of specific enzymes or receptors, a topic that aligns with the increasing demand for targeted therapies. The compound's pyrazolo[4,3-b]pyridine core is also being studied for its photophysical properties, which could lead to advancements in materials science.

From a synthetic chemistry perspective, the introduction of the bromo group in 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility makes it a preferred intermediate for constructing complex molecules. Researchers often query about its synthesis methods and purity standards, underscoring the need for high-quality analytical data.

The compound's stability under various conditions is another area of interest. Studies indicate that 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine exhibits reasonable thermal and oxidative stability, which is crucial for its handling and storage. These properties are frequently discussed in forums and scientific communities, particularly among chemists working on structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine is being explored in agrochemical research. Its potential as a precursor for herbicides and pesticides is gaining traction, especially in the development of environmentally friendly alternatives. This aligns with the global push toward sustainable agriculture, a hot topic in both academic and industrial settings.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine. The compound's spectral data is often requested by researchers, highlighting the need for comprehensive documentation. Its CAS No. 1780513-20-3 serves as a unique identifier in chemical databases, facilitating efficient literature searches.

As the demand for novel heterocyclic compounds grows, 6-bromo-1-ethyl-1H-pyrazolo[4,3-b]pyridine continues to attract attention for its multifaceted applications. Whether in drug discovery, materials science, or agrochemical innovation, this compound exemplifies the intersection of chemistry and cutting-edge research. Its pyrazolo[4,3-b]pyridine scaffold remains a focal point for future explorations, promising exciting developments in the years to come.